3,3-Dimethyl-1-(2-thienyl)-1-butanone

• CAS No.: 515154-34-4
• Molecular Formula: C10H14OS
• Molecular Weight: 182.28 g/mol
• IUPAC Name: 3,3-dimethyl-1-thiophen-2-ylbutan-1-one
• InChI: InChI=1S/C10H14OS/c1-10(2,3)7-8(11)9-5-4-6-12-9/h4-6H,7H2,1-3H3
• InChI Key: OJBVDVLPVLTZBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)C1=CC=CS1

Description

3,3-Dimethyl-1-(2-thienyl)-1-butanone is a useful research compound. Its molecular formula is C10H14OS and its molecular weight is 182.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of t-butylacetyl chloride (1 ml, 7.2 mmol), 2-(tributylstannyl)thiophene (2.4 ml, 7.56 mmol) and PdCl2(PPh3)2 (98 mg, 0.14 mmol) in toluene (50 ml) was heated at reflux until the starting material disappeared. After cooling at room temperature, the brown-black solution was diluted with ether and washed with a 0.1 N aqueous HCl solution. The organic phase was separated and stirred vigorously with a 10% w/v aqueous KF solution for 30 minutes. After filtration, the layers were separated and the organic one washed with water, brine, dried over MgSO4 and concentrated. The residual brown oil was chromatographied on silica gel (hexane/AcOEt 97/3) to give 3,3-dimethyl-1-(2-thienyl)-1-butanone 10 as a colorless oil (810 mg, 62%).